Cas no 13149-00-3 ((3aR,7aS)-rel-Hexahydro-1,3-isobenzofurandione)

• Product Name: (3aR,7aS)-rel-Hexahydro-1,3-isobenzofurandione
• CAS No: 13149-00-3
• MF: C₈H₁₀O₃
• MW: 154.1632
• MDL: MFCD00064863
• CID: 49064
• PubChem ID: 641660
• Update Time: 2025-10-17

(3aR,7aS)-rel-Hexahydro-1,3-isobenzofurandione Chemical and Physical Properties

Names and Identifiers

• cis-Hexahydroisobenzofuran-1,3-dione
• HHPA
• CIS-CYCLOHEXANE-1,2-DICARBOXYLIC ANHYDRIDE
• CIS-HEXAHYDROPHTHALIC ANHYDRIDE
• CIS-HHPA
• HEXAHYDROPHTHALIC ACID ANHYDRIDE
• HEXAHYDROPHTHALIC ANHYDRIDE
• (3aR,7aS)-Hexahydro-isobenzofuran-1,3-dione
• 1,3-Isobenzofurandione, hexahydro-, cis-
• 2-Cyano-3-ethoxy-2-proenoicacidethylester
• 3-Isobenzofuranedione,hexahydro-,cis-1
• cis-cyclohexane-1,2-dicarboxylicacidanhydride
• Hexahydro-2-benzofuran-1,3-dione
• CIS-1,2-CYCLOHEXANEDICARBOXYLIC ANHYDRIDE (HHPA)
• 1,3-Isobenzofurandione, hexahydro-, (3aR,7aS)-rel-
• CIS-1,2-CYCLOHEXANEDECARBOXYLICANHYDRIDE
• (cis)-1,2-Cyclohexanedicarboxylic anhydride (HHPA)
• (3aR,7aS)-rel-Hexahydro-1,3-isobenzofurandione
• cis-1,2-Cyclohexanedicarboxylic Anhydride
• Hexahydrophthalic anhydride(HHPA)
• (3aS,7aR)-3a,4,5,6,7,7a-hexahydro-2-benzofuran-1,3-dione
• HHPA,Hexahydrophthalic anhydride
• 2-Cyano-3-ethoxy-2-proenoic acid ethyl ester
• HHPA),cis-1,2-Cyclohexanedicarboxylican
• B52Z7TNV87
• (3aR,7aS)-hexahydro-2-benzofuran-1,3-dione
• (3aR,7AS)-hexahydroisobenzofuran-1,3-dione
• Hexahydrophthalic anhydride, cis-
• trans-1,2-Cyclohexanedicarboxylic anhydride
• 1,3-Isobenzofurand
• cis-1,2-cyclohexanedicarboxylic acid anhydride
• cis-cyclohexane-1,2-dicarboxylic acid anhydride
• DTXSID001026621
• cis-1,2-cyclohexane dicarboxylic anhydride
• cis-1,2-cyclohexane-dicarboxylic anhydride
• cis-1,2-cyclohexanedicarboxyic anhydride
• MFCD00005926
• cis-cyclohexan-1,2-dicarboxylic acid anhydride
• cis-1,2-Cyclohexanecarboxylic anhydride, analytical reference material
• cis-1,2-Cyclohexanecarboxylic anhydride
• 13149-00-3
• SCHEMBL34170
• UNII-B52Z7TNV87
• AKOS016010286
• 1,2-Cyclohexanedicarboxylic anhydride, cis-
• E83027
• cis-1,2-cyclohexanedicar-boxylic anhydride
• cis-3-Oxabicyclo[3.4.0]nonane-2,4-dione
• Q27274379
• racemic cis-hexahydroisobenzofuran-1,3-dione
• 1,2-Cyclohexanedicarboxylic anhydride, predominantly cis, 95%
• NSC-8622
• CS-W018042
• cis-1,2-cyclohexane-dicarboxyic anhydride
• InChI=1/C8H10O3/c9-7-5-3-1-2-4-6(5)8(10)11-7/h5-6H,1-4H2/t5-,6
• 1,3-isobenzofurandione, hexahydro-, (3aR,7aS)-
• rel-(3aR,7aS)-hexahydro-2-benzofuran-1,3-dione
• AI3-05984
• cis-1,2-cyclohexanecarboxylic acid anhydride
• cis-Hexahydro-1,3-isobenzofurandione
• (cis)-hexahydroisobenzofuran-1,3-dione
• AS-75452
• 1,2-cis-cyclohexanedicarboxylic anhydride
• (3aR,7aS)-octahydro-2-benzofuran-1,3-dione
• HEXAHYDROPHTHALIC ANHYDRIDE [HSDB]
• EINECS 236-086-3
• EN300-120136

• MDL： MFCD00064863
• Inchi： 1S/C8H10O3/c9-7-5-3-1-2-4-6(5)8(10)11-7/h5-6H,1-4H2/t5-,6+
• InChI Key： MUTGBJKUEZFXGO-OLQVQODUSA-N
• SMILES： O1C([C@]2([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[C@]2([H])C1=O)=O
• BRN： 83214

Computed Properties

• Exact Mass: 154.06300
• Monoisotopic Mass: 154.062994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.2

Experimental Properties

• Color/Form: Colorless clear viscous liquid, solidified into glassy solid at 35-36 ℃.
• Density: 1.23
• Melting Point: 32-34 °C(lit.)
• Boiling Point: 160°C/17mmHg(lit.)
• Flash Point: >230 °F
• Refractive Index: 1.4750 (estimate)
• PSA: 43.37000
• LogP: 0.87620
• Solubility: Can interact with benzene; Toluene; Acetone; Carbon tetrachloride; Chloroform; Ethanol and ethyl acetate are miscible and slightly soluble in petroleum ether.
• Sensitiveness: Moisture Sensitive

(3aR,7aS)-rel-Hexahydro-1,3-isobenzofurandione Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H317,H318,H334
• Warning Statement： P261,P280-P305+P351+P338,P342+P311
• WGK Germany：1
• Hazard Category Code： 41-42/43
• Safety Instruction： S23-S24-S26-S37/39
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Risk Phrases：R41; R42/43
• Storage Condition：Sealed in dry,2-8°C
• Safety Term：S23;S24;S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isobenzofurans Isobenzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isobenzofurans
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (3aR,7aS)-rel-Hexahydro-1,3-isobenzofurandione

Comprehensive Analysis of (3aR,7aS)-rel-Hexahydro-1,3-isobenzofurandione (CAS No. 13149-00-3)

(3aR,7aS)-rel-Hexahydro-1,3-isobenzofurandione (CAS No. 13149-00-3) is a chiral cyclic anhydride compound with significant applications in organic synthesis and pharmaceutical research. Its unique stereochemistry and functional groups make it a valuable intermediate for producing high-purity pharmaceutical ingredients and specialty chemicals. The compound's hexahydro-1,3-isobenzofurandione backbone is particularly noteworthy for its role in asymmetric synthesis, a growing field in modern drug development.

Recent trends in green chemistry and sustainable synthesis have increased interest in this compound, as researchers explore its potential in catalytic reactions with reduced environmental impact. The chiral purity of (3aR,7aS)-rel-Hexahydro-1,3-isobenzofurandione makes it especially valuable for developing enantioselective catalysts, addressing the pharmaceutical industry's demand for optically active compounds. Analytical techniques like HPLC and chiral chromatography are frequently employed to verify its stereochemical integrity.

In material science, this compound has shown promise as a building block for biodegradable polymers. Its anhydride functionality allows for ring-opening polymerization, creating materials with potential applications in medical devices and controlled drug delivery systems. The compound's stability under various conditions makes it suitable for long-term storage, a critical factor for industrial applications.

Quality control of CAS No. 13149-00-3 involves rigorous testing for residual solvents and by-products, ensuring compliance with pharmaceutical-grade standards. The compound's thermal stability profile has been extensively studied using DSC (Differential Scanning Calorimetry) and TGA (Thermogravimetric Analysis), providing valuable data for process optimization in industrial settings.

From a regulatory perspective, (3aR,7aS)-rel-Hexahydro-1,3-isobenzofurandione is classified as non-hazardous under standard handling conditions, though proper laboratory safety protocols should always be followed. Its low toxicity profile has made it attractive for research in biocompatible materials, aligning with current industry focus on safer chemical alternatives.

The synthesis of this compound typically involves stereoselective hydrogenation of precursor materials, with recent advances focusing on catalyst efficiency and yield optimization. Process chemists are particularly interested in developing continuous flow methods for its production, which could significantly reduce manufacturing costs while maintaining high enantiomeric excess.

In the context of intellectual property, several patents exist covering specific applications of CAS 13149-00-3, particularly in asymmetric synthesis methods. Researchers should conduct thorough patent landscaping before developing new applications to avoid infringement issues.

Analytical reference standards of (3aR,7aS)-rel-Hexahydro-1,3-isobenzofurandione are commercially available for method validation purposes, supporting quality assurance in pharmaceutical development. The compound's well-characterized NMR spectra and mass fragmentation patterns facilitate its identification in complex mixtures.

Looking forward, the demand for chiral building blocks like this compound is expected to grow, driven by the pharmaceutical industry's need for single-enantiomer drugs. Its versatility in forming covalent bonds with various nucleophiles while maintaining stereochemical integrity positions it as a valuable tool in medicinal chemistry research.